Cas no 2138072-39-4 (4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138072-39-4
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 6055773
• PubChem ID: 165492022
• Update Time: 2025-06-08

4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156167
• 4,4-difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol
• 2138072-39-4
• 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H10F2N2O/c11-10(12)3-1-9(15,2-4-10)8-7-13-5-6-14-8/h1,3,5-7,15H,2,4H2
• InChI Key： OIRLSGMREZYOGM-UHFFFAOYSA-N
• SMILES： FC1(C=CC(C2C=NC=CN=2)(CC1)O)F

Computed Properties

• Exact Mass: 212.07611927g/mol
• Monoisotopic Mass: 212.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46Ų

Additional information on 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol

Professional Introduction to 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol (CAS No. 2138072-39-4)

4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol, a compound with the chemical identifier CAS No. 2138072-39-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its 4,4-Difluoro substituents and a pyrazin-2-yl moiety attached to a cyclohexene backbone, has garnered attention for its potential applications in drug development and medicinal chemistry.

The structural features of this compound make it particularly intriguing for researchers exploring novel therapeutic agents. The presence of fluorine atoms at the 4,4-position introduces unique electronic and steric properties that can influence the molecule's interactions with biological targets. Additionally, the cyclohexene ring provides a flexible scaffold, allowing for diverse conformational states that may enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecules that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Fluorinated compounds have been shown to improve metabolic stability, increase lipophilicity, and enhance binding to biological receptors. The 4,4-Difluoro substitution pattern in 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol is particularly noteworthy for its potential to enhance these properties.

The pyrazin-2-yl group adds another layer of complexity to this molecule, providing a nitrogen-rich heterocycle that can engage in hydrogen bonding and other polar interactions with biological targets. Pyrazine derivatives are well-documented for their role in various pharmaceutical applications, including antiviral, antibacterial, and anticancer agents. The integration of the pyrazin-2-yl moiety into the cyclohexene framework of 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol suggests a promising avenue for designing molecules with enhanced biological activity.

Recent studies have highlighted the importance of molecular flexibility in drug design, particularly in the context of binding to protein targets. The cyclohexene ring in 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol offers such flexibility, allowing the molecule to adopt multiple conformations that can optimize interactions with biological receptors. This structural feature is particularly relevant for targeting enzymes and receptors that exhibit conformational dynamics.

The synthesis of 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-ol presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it possible to access complex molecules like this one with high efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework.

In conclusion, 4,4-Difluoro-1-(pyrazin-2-yl)cyclohex-2-en-1-oL (CAS No. 2138072) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the 4,4-Difluoro substituents and the pyrazin-₂-yl moiety, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated compounds and heterocyclic structures, molecules like this one are likely to play a crucial role in the development of next-generation therapeutics.